Cas no 90841-26-2 (1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione)

• Product name: 1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione
• CAS No: 90841-26-2
• MF: C₁₀H₁₁N₂O₅F₃
• MW: 296.19994
• CID: 1955583
• PubChem ID: 242938

1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione
• AC1N71ZS
• CTK2C6515
• Oprea1_365742
• AKOS000296091
• Oprea1_726706
• N-(3-Bromo-phenyl)-succinamic acid
• Butanoic acid, 4-[(3-bromophenyl)amino]-4-oxo-
• N-(3-Brom-phenyl)-succinamidsaeure
• N-(3-Brom-propionyl)-N'-phenyl-harnstoff
• N-(3-bromo-propionyl)-N'-phenyl-urea
• 3-Bromo-N-[hydroxy(phenylimino)methyl]propanimidic acid
• 90841-26-2
• NSC52016
• DS-014115
• NSC-52016
• 3-bromo-N-(phenylcarbamoyl)propanamide
• DTXSID40920132

• Inchi： InChI=1S/C10H11BrN2O2/c11-7-6-9(14)13-10(15)12-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,12,13,14,15)
• InChI Key： DDVWQECCHILQCW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC(=O)NC(=O)CCBr

Computed Properties

• Exact Mass: 270.00039Da
• Monoisotopic Mass: 270.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 2.3